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Compound of Interest

Compound Name: Ganglioside GM2, Asialo

Cat. No.: B12402489 Get Quote

This guide offers an objective comparison of monoclonal antibodies targeting the ganglioside

Asialo GM2. Designed for researchers, scientists, and professionals in drug development, this

document provides a comprehensive overview of available antibodies, their performance

characteristics supported by experimental data, and detailed protocols for their application.

Asialo GM2, a glycosphingolipid, plays a significant role in neural signaling and development.

Its association with the PI3K/AKT signaling pathway underscores its importance in cell survival

and metabolism. The expression of Asialo GM2 is often altered in disease states, particularly in

certain cancers and neurodegenerative disorders, making it a crucial biomarker and

therapeutic target.

Comparative Analysis of Anti-Asialo GM2
Monoclonal Antibodies
The selection of a suitable monoclonal antibody is critical for the success of research and

therapeutic development. While a direct head-to-head comparison of all commercially available

antibodies is not extensively documented in publicly available literature, this guide summarizes

the characteristics of well-documented antibodies and currently available commercial options.

A foundational study in the field led to the development of two distinct monoclonal antibodies

with well-defined specificities for Asialo GM2.[1][2] One of these is an IgM antibody, and the

other is an IgG3.[1][2] The primary determinant recognized by the IgM antibody is the

nonreducing terminal N-acetylgalactosamine, including the C6 primary hydroxyl group but
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excluding the C2-acetamide group.[1][2] In contrast, the IgG3 antibody recognizes the terminal

N-acetylgalactosamine, including the C2-acetamido group but excluding the C6 primary

hydroxyl group.[1][2] Neither of these antibodies shows significant cross-reactivity with other

related glycolipids such as GM2, asialo GM1, or ceramide dihexoside.[1][2]

Table 1: Characteristics of Well-Defined Research Monoclonal Antibodies Against Asialo GM2

Characteristic IgM Monoclonal Antibody IgG3 Monoclonal Antibody

Isotype IgM IgG3

Recognized Epitope

Terminal N-

acetylgalactosamine (including

C6 hydroxyl, excluding C2-

acetamide)

Terminal N-

acetylgalactosamine (including

C2-acetamide, excluding C6

hydroxyl)

Specificity

High for Asialo GM2; no

significant cross-reactivity with

GM2, asialo GM1

High for Asialo GM2; no

significant cross-reactivity with

GM2, asialo GM1

Reported Applications

Hemagglutination inhibition,

Complement fixation, Lysis of

glycolipid liposomes

Hemagglutination inhibition,

Complement fixation, Lysis of

glycolipid liposomes

For researchers seeking commercially available options, a variety of monoclonal and polyclonal

antibodies are available from different suppliers. The following table summarizes some of the

available options based on manufacturer-provided information. It is important to note that

performance can vary, and in-house validation is always recommended.

Table 2: Commercially Available Antibodies Against Asialo GM2
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Product
Name

Supplier Clonality Isotype
Host
Species

Validated
Application
s

Anti-

Ganglioside

asialo GM2

antibody

(ab23942)

Abcam Polyclonal - Rabbit
ELISA, WB,

TLC[3]

Rabbit Anti-

Ganglioside

asialo GM2

polyclonal

antibody

Creative

Diagnostics
Polyclonal - Rabbit ELISA, AfP[4]

Rabbit Anti-

Asialo GM2

Antibody

Biocompare Polyclonal - Rabbit WB, ELISA[5]

Ganglioside

GM2

Recombinant

Monoclonal

Antibodies

Thermo

Fisher

Scientific

Monoclonal -
Rabbit,

Human

ELISA,

Functional

Assay, ICC,

IHC, Flow

Cytometry[6]

Signaling Pathway of Asialo GM2
Asialo GM2 is involved in crucial cellular signaling pathways, including the PI3K/Akt pathway,

which is central to cell growth, proliferation, and survival. The diagram below illustrates the

involvement of Asialo GM2 in this pathway.
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Asialo GM2 in PI3K/Akt Signaling Pathway

Asialo GM2

Integrins

interacts with

PI3K

activates

Akt

activates

Cell Survival &
Metabolism

promotes
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ELISA Workflow for Asialo GM2 Detection

Start

Coat Plate with
Asialo GM2

Block with BSA

Add Anti-Asialo GM2 Ab

Add HRP-conjugated
Secondary Ab

Add TMB Substrate

Stop Reaction

Read Absorbance at 450nm
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IHC Workflow for Asialo GM2 Staining

Start

Deparaffinize &
Rehydrate

Antigen Retrieval

Block Endogenous Peroxidase
& Non-specific Binding

Incubate with Primary Ab

Incubate with
Secondary Ab

Detect with DAB

Counterstain with
Hematoxylin

Dehydrate & Mount
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Flow Cytometry Workflow for Asialo GM2 Analysis

Start

Prepare Single-Cell
Suspension

Fc Receptor Blocking

Primary Antibody
Staining

Wash Cells

Secondary Antibody
Staining (if needed)

Wash Cells

Acquire Data on
Flow Cytometer

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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